Cas no 2172094-81-2 (N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide)

• Product Name: N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide
• CAS No: 2172094-81-2
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5758611
• PubChem ID: 165562843
• Update Time: 2025-05-24

N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide
• 2172094-81-2
• EN300-1587055

• Inchi： 1S/C14H21NO2S/c1-6-15-18(16,17)13-7-8-14(11(4)9-13)12(5)10(2)3/h7-9,15H,6H2,1-5H3
• InChI Key： OQEIFOHYVJHUJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(/C(/C)=C(\C)/C)=C(C)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.6Ų

Additional information on N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide

Professional Introduction to N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide (CAS No. 2172094-81-2)

N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide, with the chemical identifier CAS No. 2172094-81-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This sulfonamide derivative exhibits a complex molecular structure that positions it as a potential candidate for various applications, particularly in drug discovery and development. The presence of multiple functional groups, including an ethyl substituent, a methyl group, and an allyl moiety, contributes to its unique chemical properties and reactivity.

The compound's structure is characterized by a benzene ring substituted at the 3-position with a methyl group and at the 4-position with an allyl group. The sulfonamide functionality at the 1-position introduces a polar moiety, enhancing solubility in polar solvents and facilitating interactions with biological targets. This structural arrangement not only influences its physical and chemical properties but also its potential biological activity.

In recent years, sulfonamide derivatives have garnered considerable attention due to their broad spectrum of biological activities. These compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide suggests that it may interact with biological targets in novel ways, making it a promising subject for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Sulfonamides are often designed to mimic the natural substrates of enzymes, thereby inhibiting their function. The structural features of N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide may enable it to bind to specific enzymes or receptors, leading to therapeutic effects. For instance, studies have shown that sulfonamide derivatives can inhibit carbonic anhydrase, an enzyme involved in various physiological processes.

Recent research has also explored the use of sulfonamides in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing sulfonamides that specifically target kinases, researchers aim to develop drugs that can disrupt abnormal signaling pathways. The unique structure of N-ethyl-3-methyl-4-(3-methylbut-2-en-2-yl)benzene-1-sulfonamide may make it a valuable tool in this endeavor.

The compound's allyl group presents another area of interest. Allyl groups are known to participate in various chemical reactions, including Michael additions and cross-coupling reactions. This reactivity could be exploited to further modify the molecule or to study its interactions with other compounds. Additionally, the presence of multiple stereocenters in the molecule may allow for the synthesis of enantiomerically pure forms, which could have different biological activities.

In terms of synthetic chemistry, N-ethyl-3-methyl-4-(3-methylbut-2-en-2-y l)benzene -1-sulfonamide represents an interesting challenge due to its complex structure. The synthesis would likely involve multiple steps, including sulfonation, alkylation, and reduction reactions. Advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and flow chemistry have significantly improved the accessibility of complex organic compounds.

The pharmacokinetic properties of this compound are also critical considerations in drug development. Factors such as solubility, stability, and metabolic clearance must be carefully evaluated to ensure that the compound reaches its target site effectively and remains active for an appropriate duration. Computational modeling and experimental studies can provide valuable insights into these properties.

One particularly promising application area for N - ethyl - 3 -methyl - 4 - ( 3 -m ethylbut - 2 -en - 2 - y l ) benzene -1-sulf on amide is in the treatment of neurological disorders. Sulfonamides have been shown to cross the blood-brain barrier and interact with central nervous system targets. The unique structural features of this compound may make it effective against conditions such as epilepsy or neurodegenerative diseases.

Furthermore, the compound's potential role in immunomodulation is worth exploring. Sulfonamides can influence immune responses by interacting with various immune cells and signaling pathways. This capability could be leveraged to develop treatments for autoimmune diseases or infections where modulating immune activity is beneficial.

In conclusion, N - ethyl - 3 -m ethyl - 4 - ( 3 -m ethylbut - 2 -en - 2 - y l ) benzene -1-sulf on amide (CAS No .2172094 -81 -2) is a multifaceted compound with significant potential in pharmaceutical applications . Its complex structure , unique functional groups , and diverse range of possible interactions make it a valuable candidate for further research . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in developing innovative therapies .